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Compound of Interest

Compound Name: Entamizole

CAS No.: 68437-32-1

Cat. No.: B1208959

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

Ornidazole concentration for anaerobic susceptibility testing.

Frequently Asked Questions (FAQs)
Q1: What are the recommended methods for determining the Minimum Inhibitory Concentration

(MIC) of Ornidazole for anaerobic bacteria?

A1: The Clinical and Laboratory Standards Institute (CLSI) recommends the agar dilution

method as the reference standard for anaerobic bacteria susceptibility testing.[1][2][3][4][5] The

broth microdilution method is a suitable alternative, particularly for testing Bacteroides and

Parabacteroides species.[1][2][3][4]

Q2: Which growth media are suitable for Ornidazole susceptibility testing of anaerobes?

A2: Several media can be used, with the choice often depending on the specific method and

laboratory preference. Commonly used media include Brain Heart Infusion (BHI) agar, Brucella

agar supplemented with hemin and vitamin K1, and Mueller-Hinton agar supplemented with
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blood.[6] For disk diffusion testing, the European Committee on Antimicrobial Susceptibility

Testing (EUCAST) recommends Fastidious Anaerobe Agar (FAA).

Q3: How should I prepare a stock solution of Ornidazole for susceptibility testing?

A3: Ornidazole is a crystalline solid. A stock solution can be prepared by dissolving it in an

organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Further

dilutions should be made in an appropriate aqueous buffer or saline. It is crucial to ensure the

final concentration of the organic solvent is insignificant to avoid any physiological effects on

the bacteria. For an organic solvent-free solution, Ornidazole can be dissolved directly in a

buffer like PBS (pH 7.2), though its solubility is lower in aqueous solutions.

Q4: What are the appropriate incubation conditions for anaerobic susceptibility testing with

Ornidazole?

A4: Plates should be incubated in an anaerobic atmosphere at 35-37°C for 42-48 hours. An

anaerobic environment can be achieved using an anaerobic chamber or GasPak™ jars. The

atmosphere should ideally consist of a mixture of nitrogen, hydrogen, and carbon dioxide.

Q5: Which quality control (QC) strains should be used for Ornidazole anaerobic susceptibility

testing?

A5: The recommended QC strains for anaerobic susceptibility testing, according to CLSI

guidelines, are Bacteroides fragilis ATCC® 25285™ and Clostridium perfringens ATCC®

13124™.[6][7][8][9] These strains should be tested with each batch of MIC determinations to

ensure the accuracy and reproducibility of the results.

Troubleshooting Guide
Q1: I am observing inconsistent MIC results for Ornidazole. What could be the cause?

A1: Inconsistent results can stem from several factors:

Inoculum Preparation: Ensure the inoculum is standardized to a 0.5 McFarland turbidity

standard. A denser or lighter inoculum can significantly alter MIC values.
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Anaerobic Conditions: Inadequate anaerobiosis can affect the growth of the bacteria and the

activity of Ornidazole. Ensure your anaerobic jar or chamber is functioning correctly and that

oxygen has been removed.

Media Quality: The performance of the growth medium can vary between batches. Always

test QC strains to validate each new batch of media.

Ornidazole Solution Stability: Prepare fresh stock solutions of Ornidazole regularly and store

them appropriately, protected from light and at the recommended temperature.

Q2: My QC strain results for Ornidazole are out of the expected range. What should I do?

A2: If your QC results are out of range, do not report any patient results. Investigate the

following:

Review the entire testing procedure: Check for any deviations from the standard protocol.

Verify the identity and purity of the QC strain: Subculture the QC strain to ensure it is not

contaminated.

Check the Ornidazole stock solution: Prepare a fresh stock solution and repeat the test.

Evaluate the incubation conditions: Confirm the temperature and anaerobic atmosphere are

optimal.

Assess the performance of the media and reagents: Use a new batch of media or reagents if

possible.

Q3: I am having difficulty reading the endpoints for the agar dilution method. What are some

common issues and solutions?

A3: Reading endpoints for anaerobic bacteria can be challenging.

Faint Growth or Hazes: The MIC is the lowest concentration of Ornidazole that inhibits visible

growth. A faint haze or a single colony should be disregarded.

Swarming Growth: For swarming organisms like some Clostridium species, the edge of

growth inhibition can be difficult to determine. Read the concentration at which there is a
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clear demarcation of growth inhibition.

Trailing Endpoints: This is when reduced growth is observed over a range of concentrations.

The endpoint should be read at the concentration where a significant reduction in growth is

first observed.

Q4: Can I use the disk diffusion method for Ornidazole susceptibility testing of anaerobes?

A4: The disk diffusion method is not recommended for routine susceptibility testing of

anaerobic bacteria with Ornidazole due to poor correlation between zone diameters and MIC

values.[6] The agar dilution and broth microdilution methods are the preferred techniques.

Quantitative Data
Table 1: Ornidazole MIC Ranges for Key Anaerobic Bacteria

Bacterial Species MIC50 (µg/mL) MIC90 (µg/mL) MIC Range (µg/mL)

Bacteroides fragilis

group
0.5 1.0 0.12 - 2.0

Prevotella spp. 0.25 0.5 ≤0.06 - 1.0

Fusobacterium spp. ≤0.12 0.25 ≤0.06 - 0.5

Clostridium

perfringens
0.25 0.5 0.12 - 1.0

Gram-positive cocci 0.5 1.0 ≤0.06 - 2.0

Note: MIC values can vary based on the specific strains and testing methodologies used. The

data presented here is a summary from multiple studies.

Table 2: Quality Control (QC) Strains for Ornidazole Susceptibility Testing
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QC Strain ATCC® Number
Recommended
Testing Method

Expected MIC
Range (µg/mL)

Bacteroides fragilis 25285
Agar Dilution, Broth

Microdilution

Specific

CLSI/EUCAST ranges

for Ornidazole are not

publicly available.

Laboratories should

establish internal QC

ranges. For

metronidazole, a

related nitroimidazole,

the CLSI M100 Ed. 32

QC range for B.

fragilis ATCC 25285 is

0.5-2 µg/mL.

Clostridium

perfringens
13124 Agar Dilution

Specific

CLSI/EUCAST ranges

for Ornidazole are not

publicly available.

Laboratories should

establish internal QC

ranges.

Experimental Protocols
Protocol 1: Ornidazole Susceptibility Testing by Agar
Dilution Method (CLSI M11)

Preparation of Ornidazole Stock Solution:

Weigh a precise amount of Ornidazole powder.

Dissolve in a minimal amount of a suitable solvent (e.g., DMSO).

Bring to the final volume with sterile distilled water to create a high-concentration stock

solution (e.g., 1280 µg/mL).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Agar Plates:

Prepare molten and cooled (45-50°C) supplemented Brucella agar.

Create a series of twofold dilutions of the Ornidazole stock solution.

Add 1 part of each Ornidazole dilution to 9 parts of molten agar to achieve the final desired

concentrations (e.g., 0.125, 0.25, 0.5, 1, 2, 4, 8 µg/mL).

Pour the agar into petri dishes and allow them to solidify.

Include a growth control plate without any Ornidazole.

Inoculum Preparation:

From a 24-48 hour pure culture, suspend several colonies in a suitable broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

Inoculation of Plates:

Using a multipoint replicator, inoculate the surface of each agar plate with the bacterial

suspension.

Each spot should contain approximately 10^5 colony-forming units (CFU).

Incubation:

Incubate the plates in an anaerobic atmosphere at 35-37°C for 42-48 hours.

Reading and Interpretation:

After incubation, read the plates. The MIC is the lowest concentration of Ornidazole that

completely inhibits visible growth.

Protocol 2: Ornidazole Susceptibility Testing by Broth
Microdilution Method (CLSI M11)
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Preparation of Ornidazole Solutions:

Prepare a stock solution of Ornidazole as described in the agar dilution protocol.

Prepare a series of twofold dilutions in a suitable anaerobic broth (e.g., Brucella broth,

supplemented).

Preparation of Microtiter Plates:

Dispense the Ornidazole dilutions into the wells of a 96-well microtiter plate.

Include a growth control well (broth only) and a sterility control well (uninoculated broth).

Inoculum Preparation:

Prepare an inoculum adjusted to a 0.5 McFarland standard as described previously.

Further dilute the inoculum in the anaerobic broth to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in each well.

Inoculation:

Add the standardized inoculum to each well of the microtiter plate.

Incubation:

Incubate the plates in an anaerobic atmosphere at 35-37°C for 42-48 hours.

Reading and Interpretation:

Read the plates visually or with a microplate reader. The MIC is the lowest concentration

of Ornidazole that shows no visible growth.

Visualizations
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Ornidazole Anaerobic Susceptibility Testing Workflow
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Caption: Workflow for Ornidazole Anaerobic Susceptibility Testing.
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Troubleshooting Logic for Inconsistent MIC Results
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Caption: Logical flow for troubleshooting inconsistent MIC results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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